Sesame Seed Chemical Sesaminol Alleviates Parkinson’s Symptoms in Research
Parkinson's disease is a neurodegenerative disorder that affects predominantly dopamine-producing ("dopaminergic") neurons in a specific area of the brain called substantia nigra. The symptoms usually emerge slowly and, as the disease worsens, non-motor symptoms become more common. The cause remains largely unknown. Parkinson's disease can't be cured, but medications can help control your symptoms, often dramatically. In some more advanced cases, surgery may be advised. The Centers for Disease Control and Prevention rated complications from Parkinson's disease as the 14th cause of death in the United States.
Researchers at Osaka City University (OCU) have found that the chemical sesaminol, naturally occurring in sesame seeds, protects against Parkinson’s disease by preventing neuronal damage that decreases the production of dopamine. Their breakthrough has been published in the journal Heliyon.
Parkinson's disease is caused when certain neurons in the brain involved with movement break down or die due in part to a situation called oxidative stress - neurons in the brain come under extreme pressure from an imbalance between antioxidants and reactive oxygen species (ROS). The team found in cell-based in vitro experiments that sesaminol protected against neuronal damage by promoting the translocation of Nrf2, a protein involved in the response to oxidative stress, and by reducing the production of intracellular ROS.
The impairment of movement due to Parkinson's disease is the result of damaged neurons producing less dopamine than is naturally needed. This neurotransmitter, called the "feel good" chemical, plays a major role in feelings of pleasure, mood, motor function, and decision making. After feeding mice a diet containing sesaminol for 36 days, mice saw their dopamine levels increase. The mice also experienced significant improvements in motor performance and intestinal motor function during lab tests.
With the first-ever medicine for Parkinson's disease potentially being the naturally occurring food ingredient sesaminol, and this ingredient being found in the naturally occurring waste of the sesame seed industry, the Japanese team are ready to take their work to the clinical trial phase.
Sesaminol and related compounds available at BenchChem for non-human research use